4-[2-[9-(furan-2-yl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl]ethyl]morpholine

Specification

• Molecular Formula: C21H25N7O2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 4-[2-[9-(furan-2-yl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl]ethyl]morpholine
• Standard InChI: InChI=1S/C21H25N7O2/c1-2-5-17-16(4-1)23-21-27-15-26(8-7-25-9-12-29-13-10-25)14-22-20(27)24-19(28(17)21)18-6-3-11-30-18/h1-6,11,19H,7-10,12-15H2,(H,22,24)
• Standard InChI Key: AUFDIERRBSOWTA-UHFFFAOYSA-N
• SMILES: C1COCCN1CCN2CN=C3NC(N4C5=CC=CC=C5N=C4N3C2)C6=CC=CO6
• Canonical SMILES: C1COCCN1CCN2CN=C3NC(N4C5=CC=CC=C5N=C4N3C2)C6=CC=CO6

Introduction

The compound 4-[2-[9-(furan-2-yl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl]ethyl]morpholine is a complex organic molecule that incorporates several key structural elements, including a furan ring and a morpholine moiety. This compound belongs to the broader class of heterocyclic compounds due to its intricate ring system and diverse functional groups.

Synthesis

The synthesis of such a complex molecule would likely involve multiple steps, including the formation of the hexazatetracycloheptadeca core, attachment of the furan-2-yl group, and finally, the incorporation of the ethylmorpholine moiety. Techniques like chromatography and spectroscopic methods (NMR, MS) would be essential for purification and characterization.

Characterization

Characterization would involve detailed spectroscopic analysis to confirm the structure and purity of the compound. This might include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the arrangement of atoms within the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight and formula.

• Infrared (IR) Spectroscopy: To identify functional groups.

Potential Applications

Given its complex structure, this compound could have potential applications in various fields:

• Pharmaceuticals: The presence of diverse functional groups suggests possible biological activity, which could be explored for therapeutic purposes.

• Materials Science: Its aromatic and heterocyclic components might contribute to unique optical or electronic properties.

Challenges

• Synthetic Complexity: The synthesis of this compound poses significant challenges due to its intricate structure.

• Stability and Reactivity: Understanding its stability and reactivity under various conditions is crucial for practical applications.

Data Table: Structural Components

Component	Description
Furan-2-yl	Aromatic ring contributing to reactivity and stability.
Hexazatetracycloheptadeca	Complex ring system with multiple nitrogen atoms, indicating potential aromaticity.
Ethylmorpholine	Flexible moiety influencing solubility and biological activity.